3-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide

• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 3-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C20H23N3O4/c1-13-9-15(24)10-20(26)23(13)8-6-19(25)21-7-5-14-12-22-18-4-3-16(27-2)11-17(14)18/h3-4,9-12,22,24H,5-8H2,1-2H3,(H,21,25)
• InChI Key: BAUFYMHKOGKZOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCC(=O)NCCC2=CNC3=C2C=C(C=C3)OC)O

Description

The compound 3-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide (hereafter referred to as the "target compound") is a structurally complex molecule featuring a pyridinone ring, a 5-methoxyindole moiety, and a propanamide linker. This article provides a detailed comparison with structurally similar compounds, emphasizing structural, pharmacological, and physicochemical properties.

Comparison with Similar Compounds

Structural Comparison with Analogs

Core Structural Features

The target compound’s structure includes:

• Pyridinone ring: Substituted with 4-hydroxy and 6-methyl groups.
• Indole moiety : 5-methoxy substitution on the indole ring.
• Propanamide linker: Connects the pyridinone and indole-ethyl groups.

Analog Compounds

(a) N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide ()

• Structural Differences: Replaces the pyridinone ring with a 2-fluoro-biphenyl group.

(b) N-(2-(5-Hydroxy-1H-indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide ()

• Structural Differences : Features a 6-methoxynaphthalenyl group (linked to naproxen) and a 5-hydroxyindole.
• Implications : The naphthalenyl group is associated with cyclooxygenase (COX) inhibition, suggesting anti-inflammatory applications. The 5-hydroxyindole may confer serotonin receptor affinity .

(c) N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]acetamide ()

• Implications : Reduced steric hindrance and higher solubility but likely lower receptor specificity compared to the target compound .

(d) 3-Chloro-N-(2-((2-dimethylamino)ethyl)(methyl)amino)-4-methoxy-5-((4-(1-methyl-1H-indol-3-yl)pyrimidin-2-yl)amino)phenyl)propanamide ()

• Structural Differences : Chloro-substituted propanamide with a pyrimidine-indole hybrid.
• Implications: The chloro group introduces genotoxicity risks, unlike the target compound’s pyridinone, which may offer safer metabolic profiles .

Pharmacological and Functional Insights

Receptor Affinity and Selectivity

• The pyridinone may modulate kinase or protease activity .
• Naproxen-Indole Hybrid (): Combines NSAID (naproxen) and tryptamine moieties, likely dual-acting as a COX inhibitor and serotonin modulator .
• Selective Agonists (): Ureido-substituted analogs (e.g., (S)-9c) show high selectivity for specific receptors, a feature the target compound might share if its pyridinone enhances binding specificity .

Physicochemical Properties

Property	Target Compound	N-(2-(5-Hydroxyindol-3-yl)ethyl)-2-(6-methoxynaphthalenyl)propanamide	N-[2-(5-Methoxyindol-3-yl)ethyl]acetamide
Molecular Weight	~413 g/mol (estimated)	406.45 g/mol	246.3 g/mol
LogP	~2.5 (moderate lipophilicity)	~3.8 (high lipophilicity)	~1.2 (low lipophilicity)
Solubility	Moderate (hydroxy groups)	Low (naphthalenyl group)	High (small size, no bulky groups)
Metabolic Stability	Likely stable (no labile groups)	Potential CYP450 interactions (naproxen moiety)	High (simple structure)